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Compound of Interest

Compound Name: alpha-Ketoglutarate

Cat. No.: B1197944

Hazard Identification and Personal Protective
Equipment (PPE)

Alpha-Ketoglutarate, while a key metabolic intermediate, requires careful handling in its pure
form. It is classified as a substance that can cause serious eye damage, as well as skin and
respiratory irritation.[1][2][3][4] Adherence to proper safety protocols is mandatory to minimize
risk.

Summary of Hazards

o Eye Contact: Causes serious eye damage, potentially leading to burns.[1][3][5]
o Skin Contact: May cause skin irritation, redness, and pain.[2][4][6]
 Inhalation: Irritating to the respiratory system if inhaled as dust.[2][4]

 Ingestion: While not classified as harmful by ingestion, it may be damaging to health,
especially in cases of pre-existing organ damage.[4]

Recommended Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling alpha-Ketoglutarate,
particularly in its solid, powdered form.
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Personal Protective Standard/Specificati

Body Part ] Rationale
Equipment (PPE) on
) To protect against
Chemical safety OSHA 29 CFR _
dust particles and
Eyes/Face goggles or a full-face 1910.133 or European ]
) prevent serious eye
shield.[1][7] Standard EN166.[1]

damage.[1][3][5]

Chemical-resistant _
o Ensure gloves are To prevent skin
) gloves (e.g., nitrile), a L
Skin/Body worn over sleeves to contact and irritation.
lab coat, and full-

length pants.[1][2][3] prevent seepage.[8] [2][6]

Use in case of
NIOSH/MSHA or ) o o
insufficient ventilation

) European Standard To prevent inhalation
Respiratory or when dust o
EN 149 approved o of irritating dust.[2][4]
) formation is
respirator.[1][9]

unavoidable.[1][3]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of alpha-
Ketoglutarate and ensuring laboratory safety.

Engineering Controls

o Ventilation: Always handle alpha-Ketoglutarate in a well-ventilated area.[1][4][7] For
procedures that may generate dust, use a chemical fume hood.[1]

o Safety Stations: Ensure that eyewash stations and safety showers are located near the
workstation.[1]

Safe Handling Procedures

o Preparation: Before handling, read the Safety Data Sheet (SDS) and ensure all necessary
PPE is available and in good condition.

e Dispensing: When weighing or transferring the solid material, avoid creating dust.[1] Use
techniques that minimize aerosolization.
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» Contact Avoidance: Do not allow the substance to come into contact with eyes, skin, or
clothing.[1]

» Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[2][4][7]
Do not eat, drink, or smoke in the handling area.[2][4]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][7]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[6]

Emergency and Disposal Plan

A clear plan for emergencies and waste disposal is essential.

First Aid Measures

Exposure Route First Aid Procedure

Immediately rinse cautiously with water for at

least 15 minutes.[1][2][6] Remove contact
Eye Contact lenses, if present and easy to do. Continue

rinsing and immediately call a physician or

poison center.[1][3]

Wash off immediately with plenty of soap and
Skin Contact water for at least 15 minutes.[1][2][6] If skin

irritation persists, seek medical attention.[2][6]

Move the person to fresh air.[1][2][6] If breathing

is difficult, give oxygen or artificial respiration.[2]

Inhalation ) o
[6] Get medical attention if symptoms occur.[1]
[6]
Clean mouth with water and drink plenty of
) water afterwards.[6] Do not induce vomiting.[2]
Ingestion

[10] Seek medical attention if symptoms occur.

[1](6]
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Spills and Leaks

Evacuate: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use personal protective equipment.[2] Sweep or vacuum up the spilled solid
material, avoiding dust generation, and place it into a suitable, labeled container for disposal.

[1]
Clean: Clean the spill area thoroughly.

Prevent Entry: Prevent the spilled product from entering drains or waterways.[2][7]

Waste Disposal

Collection: Collect waste material in suitable, closed, and labeled containers.[1]

Disposal: Dispose of the waste at an approved waste disposal plant.[2] Follow all local, state,
and federal regulations. Do not release into the environment.[1]

Contaminated Containers: Empty containers may retain product residue. Triple rinse or use
equivalent measures before disposal. The rinsate should be collected and treated as
hazardous waste.[11]

Quantitative Data

The following table summarizes key quantitative data for alpha-Ketoglutaric Acid.
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Property Value Reference
CAS Number 328-50-7 [11[3]
Molecular Formula C5H605 [6]
Molecular Weight 146.1 g/mol [6]
Appearance Off-white, solid, crystalline (2]
powder.[1][2]

Odor Odorless [1]

pH 2.0 (Acidic) [1]

Melting Point 114-117°C (237.2-242.6°F) [1][5]

Oral LD50 (Rat) 5000—-10000 mg/kg [5]

) o Not established by region-
Occupational Exposure Limits -~ ] [1][9]
specific regulatory bodies.[1][9]

Experimental Protocol: Preparation of a-KG
Standard Solution

This section provides a generalized protocol for preparing a standard solution of alpha-
Ketoglutarate for use in colorimetric or fluorometric assays, based on common laboratory
procedures.[12]

Objective: To prepare a 100 mM alpha-Ketoglutarate stock solution and subsequent dilutions
for generating a standard curve.

Materials:

alpha-Ketoglutaric Acid powder

Deionized water (ddH20)

Vortex mixer

Micropipettes and sterile tips
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e Microcentrifuge tubes
Procedure:

o Reconstitute Stock Solution: To create a 100 mM stock solution, reconstitute 10 pmol of the
alpha-Ketoglutarate standard in 100 pL of ddH20.[12]

e Mix Thoroughly: Pipette up and down to dissolve the solid completely. Vortex briefly.
o Keep on Ice: Keep the reconstituted stock solution on ice during use.[12]

o Prepare Working Standard: For a colorimetric assay, prepare a 1 nmol/pL working standard
by diluting 10 uL of the 100 mM stock solution into 990 pL of ddH20.[12]

» Serial Dilutions: Create a series of standards by further diluting the working standard with the
appropriate assay buffer. Always prepare a fresh set of standards for each experiment.[12]

o Storage: Aliquot the stock solution and store at -20°C for future use to avoid repeated freeze-
thaw cycles.[12]

Visualized Workflow

The following diagram illustrates the standard logistical and safety workflow for handling alpha-
Ketoglutarate in a laboratory environment.
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Workflow for Handling alpha-Ketoglutarate

1. Preparation & Planning

Review SDS

3. Emergency

Spill Occurs Personal Exposure

Y

Assemble PPE:
- Goggles

Follow First Aid
(Eyes, Skin, Inhalation)

- Gloves Contain & Clean Spill

- Lab Coat

Y
Verify Engineering Controls:
- Fume Hood

- Eyewash Station

Proceed to Handling

2. Handli‘;lg & Use

Weigh Solid a-KG
(Minimize Dust)

A

Prepare Solution
(e.g., for Assay)

Generate Waste

4. Waste I\<yanagement

Segregate Waste:
- Solid a-KG
- Contaminated Labware

Y
[Label Waste Container]

Y

Dispose via Approved
Waste Handler

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of alpha-Ketoglutarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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